1,3-Dichloro-2-iodo-5-(trifluoromethyl)benzene
Overview
Description
Introduction 1,3-Dichloro-2-iodo-5-(trifluoromethyl)benzene is a chemical compound with distinct characteristics due to its functional groups and molecular structure. Its analysis encompasses several aspects, including synthesis methods, molecular structure, chemical reactions, and both physical and chemical properties.
Synthesis Analysis
- Synthesis methodologies for similar compounds, like 1,3,5-tris(hydrogensulfato) benzene and 1,3,5-tri- and 1,2,4,5-tetrasubstituted tin and mercury derivatives of benzene, involve reactions like condensation and substitutions, which might be analogous to the synthesis of 1,3-Dichloro-2-iodo-5-(trifluoromethyl)benzene (Karimi-Jaberi et al., 2012); (Rot et al., 2000).
Molecular Structure Analysis
- The molecular structure of closely related compounds such as 1,3,5-tris(trifluoromethyl)benzene has been analyzed using methods like gas-phase electron diffraction and quantum chemical calculations, revealing insights into bond lengths and angles that are crucial for understanding the structural attributes of 1,3-Dichloro-2-iodo-5-(trifluoromethyl)benzene (Kolesnikova et al., 2014).
Chemical Reactions and Properties
- Chemical reactions involving similar compounds, such as 1,2,4-Tris(trifluoromethyl)benzene, demonstrate selective lithiation and subsequent electrophilic substitution, which could be relevant for understanding the reactivity of 1,3-Dichloro-2-iodo-5-(trifluoromethyl)benzene (Schlosser et al., 1998).
Physical Properties Analysis
- The physical properties of similar fluorinated benzene derivatives, such as electron mobility and thermal properties, have been studied, providing insights into the likely physical characteristics of 1,3-Dichloro-2-iodo-5-(trifluoromethyl)benzene (Komatsu et al., 2002).
Chemical Properties Analysis
- The chemical properties, such as reactivity and stability, can be inferred from studies on similar compounds like regioselective synthesis of 1-(2,6-Dichloro-4-Trifluoromethyl-phenyl)-4-Alkyl-1H-[1,2,3]-Triazoles, which provide insights into the chemical behavior of fluorinated benzene derivatives (Hu et al., 2008).
Scientific Research Applications
Application 1: Synthesis of Trifluoromethylpyridines
- Summary of the Application: Trifluoromethylpyridines (TFMP) and its derivatives have significant applications in the agrochemical and pharmaceutical industries . They are used in the protection of crops from pests and also find use in the pharmaceutical and veterinary industries .
- Methods of Application or Experimental Procedures: Among TFMP derivatives, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF), which is used as a chemical intermediate for the synthesis of several crop-protection products, is in high demand . Various methods of synthesizing 2,3,5-DCTF have been reported .
- Results or Outcomes: More than 20 new TFMP-containing agrochemicals have acquired ISO common names . Five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Application 2: Synthesis of 2,4,6-Tris(trifluoromethyl)benzoic Acid
- Summary of the Application: “1,3,5-tris(trifluoromethyl)benzene” can be used as a starting material in the synthesis of 2,4,6-tris(trifluoromethyl)benzoic acid .
- Methods of Application or Experimental Procedures: This compound can be synthesized by reacting “1,3,5-tris(trifluoromethyl)benzene” with n-butyllithium and carbon dioxide .
- Results or Outcomes: The result of this reaction is 2,4,6-tris(trifluoromethyl)benzoic acid .
Application 3: Synthesis of Trifluoromethyl-containing Building Block
- Summary of the Application: “1,3,5-tris(trifluoromethyl)benzene” can be used in the synthesis of a trifluoromethyl-containing building block .
- Methods of Application or Experimental Procedures: This can be achieved by direct metalation with n-butyllithium .
- Results or Outcomes: The result of this reaction is a trifluoromethyl-containing building block .
Application 4: Synthesis of 2,3-dichloro-5-(trifluoromethyl) pyridine (2,3,5-DCTF)
- Summary of the Application: 2,3,5-DCTF is used in the production of several crop-protection products . It is in high demand and can be obtained by direct chlorination and fluorination of 3-picoline and followed by aromatic nuclear chlorination of the pyridine ring .
- Methods of Application or Experimental Procedures: The synthesis of 2,3,5-DCTF involves direct chlorination and fluorination of 3-picoline, followed by aromatic nuclear chlorination of the pyridine ring .
- Results or Outcomes: The result of this reaction is 2,3,5-DCTF, which is used in the production of several crop-protection products .
Application 5: Synthesis of Trifluoromethyl-containing Building Block
- Summary of the Application: “1,3,5-tris(trifluoromethyl)benzene” can be used in the synthesis of a trifluoromethyl-containing building block .
- Methods of Application or Experimental Procedures: This can be achieved by direct metalation with n-butyllithium .
- Results or Outcomes: The result of this reaction is a trifluoromethyl-containing building block .
Safety And Hazards
properties
IUPAC Name |
1,3-dichloro-2-iodo-5-(trifluoromethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2Cl2F3I/c8-4-1-3(7(10,11)12)2-5(9)6(4)13/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLCCFAVBZGICHD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)I)Cl)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2Cl2F3I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40371640 | |
Record name | 1,3-dichloro-2-iodo-5-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40371640 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
340.89 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Dichloro-2-iodo-5-(trifluoromethyl)benzene | |
CAS RN |
175205-56-8 | |
Record name | 1,3-Dichloro-2-iodo-5-(trifluoromethyl)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=175205-56-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-dichloro-2-iodo-5-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40371640 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 175205-56-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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